Cas no 130887-73-9 (L-Phenylalanine, N-acetyl-4-(chloromethyl)-, ethyl ester)

• Product Name: L-Phenylalanine, N-acetyl-4-(chloromethyl)-, ethyl ester
• CAS No: 130887-73-9
• MF: C₁₄H₁₈ClNO₃
• MW: 283.750623226166
• MDL: MFCD31657937
• CID: 3706276
• PubChem ID: 10540993
• Update Time: 2025-06-30

L-Phenylalanine, N-acetyl-4-(chloromethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine, N-acetyl-4-(chloromethyl)-, ethyl ester
• N-Acetyl-4-(chloromethyl)-L-phenylalanine Ethyl Ester
• 130887-73-9
• AKOS037630874
• ETHYL (2S)-3-[4-(CHLOROMETHYL)PHENYL]-2-ACETAMIDOPROPANOATE
• AC3697
• SCHEMBL8933053
• Ethyl (S)-2-acetamido-3-(4-(chloromethyl)phenyl)propanoate

• MDL： MFCD31657937
• Inchi： 1S/C14H18ClNO3/c1-3-19-14(18)13(16-10(2)17)8-11-4-6-12(9-15)7-5-11/h4-7,13H,3,8-9H2,1-2H3,(H,16,17)/t13-/m0/s1
• InChI Key： CIAQWTMEOZOLIA-ZDUSSCGKSA-N
• SMILES： C(OCC)(=O)[C@H](CC1=CC=C(CCl)C=C1)NC(C)=O

Computed Properties

• Exact Mass: 283.0975211Da
• Monoisotopic Mass: 283.0975211Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.4Ų

Additional information on L-Phenylalanine, N-acetyl-4-(chloromethyl)-, ethyl ester

Comprehensive Overview of L-Phenylalanine, N-acetyl-4-(chloromethyl)-, ethyl ester (CAS No. 130887-73-9)

L-Phenylalanine, N-acetyl-4-(chloromethyl)-, ethyl ester (CAS No. 130887-73-9) is a specialized derivative of the amino acid L-Phenylalanine, widely recognized for its applications in pharmaceutical research, peptide synthesis, and biochemical studies. This compound features a unique chloromethyl group at the 4-position, making it a valuable intermediate in the synthesis of modified peptides and bioactive molecules. Its ethyl ester moiety enhances solubility and reactivity, which is critical for various chemical transformations.

The growing interest in peptide-based therapeutics has propelled the demand for advanced building blocks like N-acetyl-4-(chloromethyl)-L-Phenylalanine ethyl ester. Researchers are particularly intrigued by its potential in drug discovery and targeted drug delivery systems, where its structural versatility allows for precise modifications. With the rise of personalized medicine and bioconjugation techniques, this compound is gaining traction in academic and industrial labs alike.

From a synthetic perspective, CAS No. 130887-73-9 serves as a key precursor for introducing reactive handles into peptide chains. The chloromethyl group can undergo nucleophilic substitution reactions, enabling the attachment of fluorescent tags, affinity labels, or other functional groups. This property is especially valuable in proteomics and chemical biology, where site-specific modifications are essential for studying protein interactions and functions.

In recent years, the compound has also been explored in the context of green chemistry and sustainable synthesis. Researchers are investigating eco-friendly protocols for its production, aligning with global trends toward reducing environmental impact in chemical manufacturing. Questions like "How to optimize the synthesis of N-acetyl-4-(chloromethyl)-L-Phenylalanine ethyl ester?" or "What are the latest applications of chloromethyl-modified amino acids?" frequently appear in scientific forums, reflecting the compound's relevance in contemporary research.

Quality control and analytical characterization of 130887-73-9 are critical for ensuring its performance in downstream applications. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structural integrity. As regulatory standards for pharmaceutical intermediates become stricter, suppliers and researchers must adhere to rigorous testing protocols to meet industry requirements.

Looking ahead, the versatility of L-Phenylalanine, N-acetyl-4-(chloromethyl)-, ethyl ester positions it as a cornerstone in the development of next-generation biopharmaceuticals and diagnostic tools. Its role in click chemistry and bioorthogonal reactions further expands its utility, making it a topic of ongoing investigation. For scientists seeking reliable and high-quality intermediates, understanding the properties and applications of this compound is indispensable.